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Compound of Interest

Compound Name:
(S)-2-Hydroxypentanedioic Acid

Diethyl Ester

CAS No.: 55094-99-0

Cat. No.: B132959

Get Quote

Introduction & Scientific Significance
Diethyl (S)-2-hydroxyglutarate is the ethyl ester derivative of (S)-2-hydroxyglutaric acid (also

known as L-2-hydroxyglutarate). Unlike the endogenous acid, which is charged and poorly cell-

permeable at physiological pH, the diethyl ester is highly lipophilic. This property allows it to

passively diffuse across cell membranes. Once intracellular, ubiquitous carboxylesterases

hydrolyze the ester groups, releasing the active (S)-2-HG metabolite.

(S)-2-HG is functionally distinct from its enantiomer, (R)-2-HG (D-2-HG), which is the classic

"oncometabolite" produced by mutant IDH1/2 enzymes. (S)-2-HG accumulates under

conditions of hypoxia (via promiscuous reduction of

-ketoglutarate by LDH/MDH) and acidic pH. It acts as a potent competitive inhibitor of

-ketoglutarate-dependent dioxygenases, including TET DNA demethylases and JmjC histone
demethylases, often with higher potency than the (R)-enantiomer.
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Property Data Technical Note

Chemical Name Diethyl (S)-2-hydroxyglutarate
Also: Diethyl L-2-

hydroxyglutarate

CAS Number

138-59-0 (Acid

precursor)69134-53-8

(Generic/Racemate)

Note: Specific CAS for the

pure (S)-diethyl ester is rarely

indexed; refer to the acid CAS

for stereochemical identity.

Molecular Formula

Molecular Weight 204.22 g/mol

Solubility
DMSO (>50 mg/mL), Ethanol,

PBS (limited)

Prepare stocks in DMSO;

dilute into aqueous media

immediately before use.

Boiling Point ~291-292 °C (est)

Density ~1.1 g/cm³

Stereochemistry (S)-configuration at C2
Critical for differential biological

activity vs. (R)-isomer.

Stability Hydrolytically sensitive

Stable in DMSO at -20°C.

Rapidly hydrolyzes in basic

aqueous media or serum-

containing media.

Synthesis & Purity Verification
High-fidelity research requires enantiomerically pure compounds. The synthesis of Diethyl

(S)-2-hydroxyglutarate typically proceeds from L-Glutamic acid via a diazotization reaction that

retains stereochemistry through a neighboring group participation mechanism.

Synthesis Workflow (Mechanistic Insight)
Diazotization (Retention of Configuration):

Precursor: L-Glutamic acid (S-configuration).
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Reagent: Sodium nitrite (

) in sulfuric acid (

).

Mechanism: The reaction proceeds via a diazonium intermediate. The

-carboxylate group attacks the

-carbon, displacing

to form an unstable

-lactone (inversion #1). Water then attacks the lactone (inversion #2), resulting in net
retention of the (S)-configuration to yield (S)-2-hydroxyglutaric acid.

Esterification:

Reagent: Absolute Ethanol + catalytic

(Fischer Esterification).

Conditions: Reflux to drive the equilibrium toward the diester.

Graphviz Diagram: Synthesis & Mechanism
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Caption: Synthesis pathway from L-Glutamic acid retaining (S)-stereochemistry via double-

inversion mechanism.
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Cellular Uptake & Hydrolysis
The utility of Diethyl (S)-2-HG relies on its conversion to the free acid. Researchers must

account for the kinetics of this hydrolysis. In cell culture media containing serum (which has

esterase activity), the half-life of the ester can be short (<1 hour). Therefore, intracellular

accumulation is a race between uptake and extracellular degradation.

Experimental Protocol: Cell Treatment
Objective: Induce intracellular accumulation of (S)-2-HG to inhibit

-KG dependent dioxygenases.

Stock Preparation:

Dissolve Diethyl (S)-2-hydroxyglutarate in anhydrous DMSO to a concentration of 200

mM.

Critical: Avoid aqueous buffers for stock storage to prevent premature hydrolysis. Store

aliquots at -20°C or -80°C.

Treatment Concentration:

Range: 0.1 mM – 1.0 mM (final concentration).

Note: 300 µM - 500 µM is typically sufficient to observe HIF-1

stabilization or histone hypermethylation in sensitive lines.

Incubation:

Seed cells and allow adherence (12-24 hours).

Replace media with fresh media containing the compound.

Refreshment: Due to extracellular esterase activity, replenish the media with fresh

compound every 12-24 hours for long-term experiments (>48h).

Control:
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Use an equivalent volume of DMSO (Vehicle).

Validation: Measure intracellular (S)-2-HG levels via LC-MS/MS to confirm accumulation

(typically reaches millimolar levels).

Graphviz Diagram: Cellular Mechanism of Action
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Caption: Mechanism: Passive entry, esterase hydrolysis, and competitive inhibition of alpha-KG

dioxygenases.

Safety & Handling
Hazards: As an ester, it acts as a mild irritant. Standard PPE (gloves, goggles) is required.

Storage: The ester bond is susceptible to hydrolysis by moisture. Store neat oil or DMSO

stocks in a desiccator at -20°C.

Stability Validation: Periodically check purity by NMR or LC-MS. The appearance of a free

acid peak indicates degradation, which will reduce cell permeability and experimental

reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pjsir.org [pjsir.org]
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To cite this document: BenchChem. [Diethyl (S)-2-Hydroxyglutarate: Chemical Properties &
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132959/docs#diethyl-s-2-hydroxyglutarate-chemical-
properties-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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